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Compound of Interest

Compound Name: Dysprosium nitrate
CAS No.: 15698-00-7
Cat. No.: B097298

Get Quote

. J

This technical guide provides an in-depth overview of dysprosium nitrate, a lanthanide salt
with significant applications in materials science and biomedical research. Tailored for
researchers, scientists, and professionals in drug development, this document details the
compound's identifiers, physicochemical properties, synthesis protocols, and its role as a
precursor in the development of advanced materials, particularly for biomedical imaging.

Core Identifiers and Physicochemical Properties

Dysprosium nitrate is an inorganic compound, a salt of dysprosium and nitric acid. It is most
commonly available in its hydrated forms, which are yellowish, crystalline solids.[1][2] These
compounds are hygroscopic and soluble in water and ethanol.[1][2] Dysprosium and its
compounds are noted for their strong paramagnetism.[1]

A summary of the key identifiers for dysprosium nitrate and its common hydrates is presented
below.
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Identifier Anhydrous Dysprosium Nitrate = Dysprosium Nitrate
Dysprosium Nitrate = Pentahydrate Hexahydrate

Chemical Formula Dy(NOs)s Dy(NOs)3-5H20 Dy(NOs)3:6H20

CAS Number 10143-38-1[1] 10031-49-9[1] 35725-30-5[1]

Molar Mass 348.51 g/mol [1] 438.59 g/mol 456.61 g/mol [1]

EC Number 233-410-5[1] 629-564-1[1] N/A

PubChem CID 25007[1] 91886635[1] 215463[1]

The physical and chemical properties of dysprosium nitrate are summarized in the following

table.

Property Value

Appearance Yellowish, hygroscopic crystals[1]

Melting Point 88.6 °C (for the pentahydrate)[1]

Solubility Soluble in water and ethanol[1]
Decomposes to dysprosium oxynitrate

Thermal Decomposition (DyONOs3) and then to dysprosium oxide
(Dy203) upon heating[1]

Key Chemical Property Strong oxidizing agent[1]

Synthesis and Experimental Protocols

Dysprosium nitrate can be synthesized in the laboratory, and it serves as a crucial starting
material for various nanomaterials.

Synthesis of Dysprosium Nitrate Pentahydrate

A straightforward method for the preparation of dysprosium nitrate involves the reaction of
dysprosium metal with nitric acid.

Experimental Protocol:
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e Place 5 grams of dysprosium metal in a suitable beaker.
e Add a mixture of 20 mL of distilled water and 20 mL of concentrated nitric acid to the beaker.

e The reaction will produce nitrogen dioxide gas; therefore, this procedure must be conducted
in a fume hood.

o Gently heat the mixture to ensure the complete dissolution of the metal.
e The resulting yellow solution is pure dysprosium nitrate.

» To obtain the solid pentahydrate form, the solution should be dried in a desiccator. Heating to
dryness can cause decomposition.

e Once dry, the resulting powder should be stored in an airtight container.

Dysprosium Metal (5g)

Reaction in Fume Hood Yellow Solution of Drving in Desiccator Dysprosium Nitrate Store in Airtight
(Gentle Heating) Dysprosium Nitrate rying Pentahydrate Powder Container
20 mL H20 +
20 mL conc. HNO3

Click to download full resolution via product page

Synthesis of Dysprosium Nitrate Pentahydrate.

Synthesis of Dysprosium Oxide (Dy203) Nanoparticles

Dysprosium nitrate is a common precursor for the synthesis of dysprosium oxide
nanoparticles, often via combustion methods.

Experimental Protocol (Combustion Method):

e Prepare a precursor solution by dissolving dysprosium(lll) nitrate pentahydrate in distilled
water.

e Add glycine (CzHsNO2) to the solution, which acts as a fuel for the combustion reaction.
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 Stir the mixture at approximately 40°C for 30 minutes to ensure homogeneity.
e Place the resulting liquid mixture in a furnace pre-heated to 300°C for one hour.

e The combustion process will yield a voluminous, foamy powder of dysprosium oxide
nanoparticles.

 For further purification and to control crystallinity, the resulting powder can be calcined at
higher temperatures (e.g., 450-650°C).

Dysprosium Nitrate
Pentahydrate Solution

Combustion in Furnace
(300°C, 1 hr)

Crystalline Dy203
Nanoparticles

Mix and Stir Dy203 Nanopowder Optional Calcination
(40°C, 30 min) (Foamy) (450-650°C)

Click to download full resolution via product page

Synthesis of Dysprosium Oxide Nanoparticles.

Applications in Biomedical Research

The primary relevance of dysprosium nitrate to the field of drug development lies in its use as
a precursor for the synthesis of nanoparticles for biomedical imaging, particularly as contrast
agents for Magnetic Resonance Imaging (MRI). Dysprosium-based nanoparticles are being
investigated as T2 contrast agents, which cause a darkening of the MR image in tissues where
they accumulate.

It is important to note that a review of the scientific literature does not indicate a direct role for
dysprosium nitrate in biological signaling pathways in the context of human or animal drug
development. Its utility is primarily in the materials science aspect of creating tools for research
and diagnostics.

Dysprosium-Based Nanoparticles as MRI Contrast
Agents
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Dysprosium nitrate can be used to synthesize various types of nanoparticles, such as
dysprosium phosphate (DyPOa4) and dysprosium-doped nanoparticles, which exhibit high
transverse relaxivity, making them effective T2 contrast agents for high-field MRI.

Logical Workflow for Developing Dysprosium-Based MRI Contrast Agents:
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Development of Dysprosium-Based MRI Contrast Agents.
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Safety and Handling

Dysprosium nitrate is a strong oxidizing agent and can intensify fires.[3] It is also known to
cause skin and serious eye irritation, and may cause respiratory irritation.[3]

Handling Precautions:
o Handle in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid breathing dust.
o Keep away from clothing and other combustible materials.
e Store in a cool, dry place in a tightly sealed container.

In case of contact with eyes, rinse immediately with plenty of water for several minutes and
seek medical attention.[3] If inhaled, move the person to fresh air.[4] For skin contact, wash off
with soap and plenty of water.[4]

Conclusion

Dysprosium nitrate is a valuable compound for researchers, particularly in the synthesis of
advanced materials. While it does not appear to have a direct role in biological signaling, its
utility as a precursor for high-performance MRI contrast agents makes it a compound of interest
for those in the broader field of drug development and biomedical imaging. The protocols and
data presented in this guide offer a solid foundation for its safe handling and application in a
research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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